Cas no 1785265-15-7 ([1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid, 5-(trifluoromethyl)-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid, 5-(trifluoromethyl)-
• CAS No: 1785265-15-7
• MF: C₇H₃F₃N₄O₂
• MW: 232.119530916214
• CID: 6507828
• Update Time: 2025-08-05

[1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid, 5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid, 5-(trifluoromethyl)-

• Inchi： 1S/C7H3F3N4O2/c8-7(9,10)4-1-3(5(15)16)14-6(13-4)11-2-12-14/h1-2H,(H,15,16)
• InChI Key： QEUFKTUIXUJELE-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C(C(O)=O)=CC(C(F)(F)F)=N2

Experimental Properties

• Density: 1.90±0.1 g/cm3(Predicted)
• pka: -0.67±0.41(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid, 5-(trifluoromethyl)-

Introduction to [1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid, 5-(trifluoromethyl) (CAS No. 1785265-15-7)

[1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid, 5-(trifluoromethyl) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. This compound, identified by its CAS number [1785265-15-7], belongs to a class of heterocyclic molecules that are known for their diverse biological activities and pharmacological properties.

The molecular structure of [1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid, 5-(trifluoromethyl) features a fused tricyclic system consisting of a pyrimidine ring connected to a triazole ring. The presence of a trifluoromethyl group at the 5-position of the triazole ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further development as an active pharmaceutical ingredient (API). This structural feature is particularly noteworthy in the context of modern drug design, where optimizing physicochemical properties is crucial for achieving desirable pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the therapeutic potential of [1,2,4]Triazolo[1,5-a]pyrimidine derivatives. The compound [1785265-15-7] has been investigated for its possible role in inhibiting various biological targets, including kinases and other enzymes implicated in cancer progression. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain kinases by binding to their active sites and disrupting their function. Such interactions could potentially lead to the development of novel anticancer agents with improved efficacy and reduced side effects compared to existing therapies.

Moreover, the trifluoromethyl group in [1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid, 5-(trifluoromethyl) plays a critical role in modulating the pharmacological properties of the compound. Fluorine atoms are well-known for their ability to enhance metabolic stability and binding affinity to biological targets. By incorporating a trifluoromethyl group at the 5-position of the triazole ring, researchers can improve the compound's bioavailability and duration of action. This modification is particularly relevant in the context of drug development, where optimizing these parameters is essential for achieving therapeutic success.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between [1785265-15-7] and its target proteins. These studies have revealed that the compound can form stable hydrogen bonds and hydrophobic interactions with key residues in the active sites of target enzymes. Such insights have guided the design of more potent derivatives with enhanced binding affinity and selectivity. The integration of experimental data with computational methods has been instrumental in accelerating the discovery process and identifying promising candidates for further preclinical evaluation.

The synthesis of [1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid, 5-(trifluoromethyl) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group into the molecular framework necessitates specialized synthetic methodologies to achieve regioselectivity and minimize unwanted side reactions. Researchers have employed various strategies, including metal-catalyzed cross-coupling reactions and fluorination techniques, to construct this complex heterocyclic system efficiently.

In conclusion, [1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid, 5-(trifluoromethyl) (CAS No. 1785265-15-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutic agents. Continued investigation into this compound and its derivatives holds great promise for advancing our understanding of heterocyclic chemistry and its applications in medicine.